Cas no 1600168-90-8 (Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)-)

• Product Name: Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)-
• CAS No: 1600168-90-8
• MF: C₈H₇ClO₄S₂
• MW: 266.721779108047
• CID: 5265125
• Update Time: 2025-06-15

Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)-

• Inchi： 1S/C8H7ClO4S2/c1-14-6-4-5(8(10)11)2-3-7(6)15(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： LVQWPWPSADYVBE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(Cl)(=O)=O)C(SC)=C1

Additional information on Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)-

Recent Advances in the Study of Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- (CAS: 1600168-90-8)

Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- (CAS: 1600168-90-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and methylthio functional groups, has been explored for its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)-, highlighting its role as a versatile intermediate in the preparation of sulfonamide-based therapeutics. The researchers demonstrated that this compound could be efficiently synthesized under mild conditions, with high yields and purity, making it a promising candidate for scalable production. The study also explored its reactivity with various nucleophiles, paving the way for the development of novel sulfonamide derivatives with potential antimicrobial and anticancer properties.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activity of derivatives of Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- was evaluated. The study revealed that certain sulfonamide derivatives exhibited significant inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that this compound could serve as a valuable scaffold for the design of new antibiotics, addressing the growing challenge of antimicrobial resistance.

Further research has also explored the potential of Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- in the development of enzyme inhibitors. A 2024 study in ACS Chemical Biology reported that sulfonamide derivatives derived from this compound showed potent inhibition of carbonic anhydrase, an enzyme implicated in various diseases, including glaucoma and cancer. The study provided detailed structural insights into the binding interactions, offering a foundation for the rational design of more effective inhibitors.

Despite these promising developments, challenges remain in the optimization of Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- for clinical applications. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in the pharmaceutical sciences.

In conclusion, Benzoic acid, 4-(chlorosulfonyl)-3-(methylthio)- (CAS: 1600168-90-8) represents a valuable chemical entity with diverse applications in drug discovery. Recent studies have highlighted its potential as a synthetic intermediate and a bioactive scaffold, underscoring its relevance in addressing unmet medical needs. Future research should focus on optimizing its properties and expanding its therapeutic potential.